![molecular formula C9H9N3O3S B1460944 5-[2-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine CAS No. 1105193-94-9](/img/structure/B1460944.png)
5-[2-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine
Overview
Description
5-[2-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine is a chemical compound with the empirical formula C9H8N2O3S . It is also known as Barbas Reagent . The molecular weight of this compound is 224.24 .
Synthesis Analysis
The synthesis of 5-[2-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine or similar compounds often involves reactions with thiosemicarbazide . For instance, phenyl acetic acid derivatives can react with thiosemicarbazide in the presence of POCl3 to afford similar compounds .Molecular Structure Analysis
The molecular structure of 5-[2-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine can be represented by the SMILES string CS(C1=NN=C(C2=CC=CC=C2)O1)(=O)=O . This indicates that the compound contains a methylsulfonyl group attached to a phenyl ring, which is further connected to an oxadiazole ring .Scientific Research Applications
Pharmacological Research
Oxadiazoles, including our compound of interest, are known for their pharmacological potential. They exhibit a range of biological activities such as antibacterial, antifungal, antiviral, and antitumor properties . Specifically, derivatives of 1,3,4-oxadiazole have been studied for their anticancer activities, with some showing promising results against breast cancer cell lines . This suggests that our compound could be a valuable synthone in the development of new drugs.
Material Science
In material science, oxadiazoles serve as flat, aromatic linkers to place required substituents for potential applications . They can be used to create materials with specific electronic properties due to the variation in the electronic environment caused by different substituents on the oxad
Future Directions
The future directions for research on 5-[2-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the reported activities of similar compounds, this compound may also hold promise in the development of new pharmaceuticals .
properties
IUPAC Name |
5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O3S/c1-16(13,14)7-5-3-2-4-6(7)8-11-12-9(10)15-8/h2-5H,1H3,(H2,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIGWQQSGEQSQPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC=C1C2=NN=C(O2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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